Cas no 120051-39-0 (Androst-4-ene-3,6,17-trione,14-hydroxy- (9CI))
120051-39-0 structure
Product Name:Androst-4-ene-3,6,17-trione,14-hydroxy- (9CI)
CAS No:120051-39-0
MF:C19H24O4
MW:316.391466140747
CID:174442
PubChem ID:6918079
Update Time:2025-04-19
Androst-4-ene-3,6,17-trione,14-hydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-ene-3,6,17-trione,14-hydroxy- (9CI)
- 14-hydroxyandrost-4-ene-3,6,17-trione
- NKS-01
- (8R,9S,10R,13S,14R)-14-hydroxy-10,13-dimethyl-2,7,8,9,11,12,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,6,17-trione
- 14alpha-Hydroxy-4-androstene-3,6,17-trione
- SCHEMBL140755
- Androst-4-ene-3,6,17-trione-14-ol
- Androst-4-ene-3,6,17-trione, 14-hydroxy-
- 120051-39-0
- 14-Haet
- UKVVNEHFNYKGMX-KIVPVIKRSA-N
- 14alpha-hydroxyandrost-4-en-3,6,17-trione
- 14-Ohat
-
- Inchi: 1S/C19H24O4/c1-17-6-3-11(20)9-14(17)15(21)10-13-12(17)4-7-18(2)16(22)5-8-19(13,18)23/h9,12-13,23H,3-8,10H2,1-2H3/t12-,13+,17+,18+,19+/m0/s1
- InChI Key: UKVVNEHFNYKGMX-KIVPVIKRSA-N
- SMILES: O[C@@]12CCC([C@@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3C(C[C@@H]21)=O)=O)=O
Computed Properties
- Exact Mass: 316.16700
- Monoisotopic Mass: 316.167459
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.4
- XLogP3: 1
Experimental Properties
- Density: 1.26
- Boiling Point: 497.9°Cat760mmHg
- Flash Point: 269°C
- Refractive Index: 1.581
- PSA: 71.44000
- LogP: 2.38130
Androst-4-ene-3,6,17-trione,14-hydroxy- (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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